Cas no 2228700-49-8 (2-(3,5-difluoropyridin-4-yl)propanenitrile)

• Product Name: 2-(3,5-difluoropyridin-4-yl)propanenitrile
• CAS No: 2228700-49-8
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 6100263
• PubChem ID: 165612248
• Update Time: 2025-10-31

2-(3,5-difluoropyridin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoropyridin-4-yl)propanenitrile
• 2228700-49-8
• EN300-1762047

• Inchi： 1S/C8H6F2N2/c1-5(2-11)8-6(9)3-12-4-7(8)10/h3-5H,1H3
• InChI Key： BQMBUQKONASBIE-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C#N)C)F

Computed Properties

• Exact Mass: 168.04990452g/mol
• Monoisotopic Mass: 168.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(3,5-difluoropyridin-4-yl)propanenitrile

Introduction to 2-(3,5-difluoropyridin-4-yl)propanenitrile (CAS No. 2228700-49-8)

2-(3,5-difluoropyridin-4-yl)propanenitrile (CAS No. 2228700-49-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of nitriles and features a 3,5-difluoropyridine moiety, which imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-(3,5-difluoropyridin-4-yl)propanenitrile is C₉H₅F₂N₂, and its molecular weight is approximately 181.14 g/mol. The compound is characterized by its high thermal stability and low reactivity under standard conditions, making it suitable for use in a wide range of chemical processes. The presence of the difluoropyridine ring and the nitrile group endows this compound with unique electronic properties, which can be exploited in the design of novel materials and drugs.

In the realm of pharmaceutical research, 2-(3,5-difluoropyridin-4-yl)propanenitrile has shown promise as a key intermediate in the synthesis of several drug candidates. One notable application is in the development of inhibitors for specific enzymes involved in various diseases. For instance, recent studies have demonstrated that derivatives of this compound can effectively inhibit certain kinases, which are implicated in cancer and inflammatory disorders. The ability to modulate these enzymes with high selectivity and potency makes 2-(3,5-difluoropyridin-4-yl)propanenitrile-based compounds attractive candidates for drug discovery.

Beyond its pharmaceutical applications, 2-(3,5-difluoropyridin-4-yl)propanenitrile has also found use in the synthesis of agrochemicals. The difluoropyridine moiety can enhance the bioactivity and stability of pesticides, herbicides, and fungicides, leading to more effective and environmentally friendly agricultural products. Researchers have explored the use of this compound as a building block for developing new classes of agrochemicals that can address emerging challenges in crop protection.

The synthetic accessibility of 2-(3,5-difluoropyridin-4-yl)propanenitrile has been well-established through various methodologies. One common approach involves the reaction of 3,5-difluoropyridine with an appropriate nitrile precursor under controlled conditions. This method allows for high yields and purity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have further improved the efficiency and sustainability of the synthesis process.

In terms of safety and handling, 2-(3,5-difluoropyridin-4-yl)propanenitrile is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound. Additionally, it is important to store it in a cool, dry place away from incompatible materials to ensure its stability and safety.

The environmental impact of 2-(3,5-difluoropyridin-4-yl)propanenitrile is another important consideration. While it is not classified as a hazardous substance under current regulations, its potential effects on ecosystems should be monitored through ongoing research. Efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce the environmental footprint associated with its production.

In conclusion, 2-(3,5-difluoropyridin-4-yl)propanenitrile (CAS No. 2228700-49-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new methodologies continue to emerge, the scope for utilizing this compound in innovative ways will only expand, contributing to advancements in various fields.